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Compound of Interest

Compound Name: 4-(Trityloxy)benzaldehyde

Cat. No.: B1339118 Get Quote

An In-Depth Technical Guide to 4-(Trityloxy)benzaldehyde

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides a detailed overview of

4-(Trityloxy)benzaldehyde, a versatile organic compound.

Chemical Identity and Properties
4-(Trityloxy)benzaldehyde is a derivative of benzaldehyde featuring a bulky trityl

(triphenylmethyl) protecting group attached to the hydroxyl group at the para position. This

structural feature is key to its utility in multi-step organic synthesis, particularly in

pharmaceutical and materials science research.

Quantitative Data Summary
The fundamental molecular properties of 4-(Trityloxy)benzaldehyde are summarized in the

table below for quick reference.

Property Value Source

Molecular Formula C₂₆H₂₀O₂ [1][2][3]

Molecular Weight 364.44 g/mol [1][3]

CAS Number 892112-24-2 [1][2][3]
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Synthesis and Reactivity
While specific experimental protocols can vary, the synthesis of 4-(Trityloxy)benzaldehyde
typically involves the reaction of 4-hydroxybenzaldehyde with trityl chloride in the presence of a

base. The trityl group serves as a protecting group for the phenolic hydroxyl, allowing for

selective reactions at the aldehyde functional group. The protective trityl group can be

subsequently removed under acidic conditions.

Structural Representation
The molecular structure of 4-(Trityloxy)benzaldehyde is characterized by the connection of a

trityl group to a benzaldehyde moiety through an ether linkage. This arrangement is visualized

in the diagram below.
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Molecular components of 4-(Trityloxy)benzaldehyde.

Applications in Research and Development
The primary application of 4-(Trityloxy)benzaldehyde lies in its role as an intermediate in

organic synthesis. The steric bulk of the trityl group can influence the stereoselectivity of
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reactions, and its stability under certain conditions makes it a valuable tool in the synthesis of

complex molecules, including active pharmaceutical ingredients and functional materials.

This technical guide is intended for informational purposes for an audience of researchers,

scientists, and drug development professionals. For specific experimental applications, always

refer to peer-reviewed literature and established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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